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Compound of Interest

Compound Name: Ch282-5

Cat. No.: B15583236

This document provides crucial safety and logistical information for the handling and disposal
of the chemical compound designated as Ch282-5. All personnel, including researchers,
scientists, and drug development professionals, must adhere to these guidelines to ensure a
safe laboratory environment.

Hazard Identification and Chemical Properties

A thorough understanding of the chemical's properties and associated hazards is the
foundation of safe handling. The primary source for this information is the Safety Data Sheet
(SDS).

Key Chemical Identifiers and Properties (Hypothetical Data for Ch282-5):
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Property Value Source
Chemical Name 2-(4-chlorophenyl)acetic acid [1]
CAS Number 1878-65-5 -
Molecular Formula C8H7CIO2 -
Molecular Weight 170.59 g/mol -
White to off-white crystalline
Appearance ) [1]
solid
Odor Pungent, vinegar-like [1]
Melting Point 104-106 °C -
Boiling Point 285.3 °F at 760 mmHg [2]
N Soluble in water and organic
Solubility [1]
solvents

Hazard Summary:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Propionic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Category GHS Pictogram Signal Word Hazard Statement

- H311: Toxic in contact
Acute Toxicity, Dermal ~ Skull and Crossbones  Danger _ _
with skin.

H314: Causes severe

Skin
) o Corrosion Danger skin burns and eye
Corrosion/Irritation
damage.[3]
) ] H318: Causes serious
Serious Eye Damage Corrosion Danger
eye damage.
) o ] H351: Suspected of
Carcinogenicity Health Hazard Warning ]
causing cancer.
H360: May damage
Reproductive Toxicity Health Hazard Danger fertility or the unborn
child.
H411: Toxic to aquatic
Aquatic Hazard Environment Warning life with long-lasting

effects.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Ch282-5. The selection of PPE is
contingent on the specific procedures being performed.

Minimum PPE Requirements:

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a splash hazard.

e Hand Protection: Wear chemically resistant gloves. Given the acute dermal toxicity, double
gloving is recommended.[4]

» Body Protection: A flame-resistant lab coat is required. For procedures with a high risk of
splashing, a chemically resistant apron over the lab coat is necessary.

» Footwear: Closed-toe shoes are mandatory in the laboratory.
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PPE for Specific Operations:

Operation Required PPE

Weighing and preparing solutions Safety goggles, double nitrile gloves, lab coat.

] ] Face shield, safety goggles, double nitrile
Heating or reacting the compound ) )
gloves, flame-resistant lab coat, chemical apron.

L | i (>500) All of the above, plus respiratory protection
arge-scale operations (>
J P J (consult the SDS and a safety professional).

Cleaning spills Refer to the emergency procedures section.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent accidental exposure
and maintain chemical integrity.

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.[5]

e Engineering Controls: All work with Ch282-5 must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[5]

e Weighing: When weighing the solid compound, use a disposable weigh boat.

o Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

o Heating: If heating is required, use a controlled heating source such as a heating mantle or a
sand bath. Avoid open flames.

e Post-Handling: After handling, decontaminate the work area with an appropriate solvent and
then a mild detergent. Wash hands and any exposed skin thoroughly.

Storage Requirements:
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o Store Ch282-5 in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and bases.[5]

e The storage container must be tightly sealed and clearly labeled with the chemical name and
all relevant hazard warnings.

» Keep the compound in a locked cabinet or an area with restricted access.
Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Response:

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention.[3]

Immediately remove all contaminated clothing.
_ Wash the affected area with soap and water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.[3]

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e .
stopped, begin artificial respiration. Seek
immediate medical attention.[6]
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink one to two glasses of water.

Seek immediate medical attention.[3]

Spill Response Workflow:
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Caption: Workflow for responding to a chemical spill.

Disposal Plan

All waste containing Ch282-5 must be treated as hazardous waste and disposed of according
to institutional and regulatory guidelines.

Waste Segregation and Collection:

» Solid Waste: Contaminated solid waste, including gloves, weigh boats, and paper towels,
must be placed in a designated, labeled hazardous waste container.

e Liquid Waste: Unused solutions and rinsates should be collected in a sealed, chemically
compatible container. Do not mix with other waste streams unless compatibility has been
confirmed.[7]

o Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps
container for hazardous chemical waste.[4]

Waste Container Labeling and Storage:

» All hazardous waste containers must be labeled with "HAZARDOUS WASTE," the full
chemical name of all contents, and the approximate percentage of each component.[7]

» Waste containers must be kept closed except when adding waste.[7]
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o Store waste containers in a designated satellite accumulation area.

Disposal Procedure Workflow:

4
4
4

When container is full
Segregate waste by type Place in a compatible, Store in Satellite or no longer in use Request hazardous 5
CoimEe s (solid, liquid, sharps) = labeled container | Accumulation Area | waste pickup from EHS Wiz Dl

Click to download full resolution via product page

Caption: Step-by-step process for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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